Cas no 1235392-49-0 (N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide)

• Product Name: N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide
• CAS No: 1235392-49-0
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 6262283
• PubChem ID: 49722188
• Update Time: 2025-06-11

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide
• F5871-2009
• 1235392-49-0
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-2-(3-methylphenoxy)acetamide
• AKOS024526125
• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2-(m-tolyloxy)acetamide

• Inchi： 1S/C13H15N3O3/c1-9-4-3-5-11(6-9)18-8-12(17)14-7-13-15-10(2)16-19-13/h3-6H,7-8H2,1-2H3,(H,14,17)
• InChI Key： NDCHNIXPKBBFEG-UHFFFAOYSA-N
• SMILES： O(CC(NCC1=NC(C)=NO1)=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.2Ų

Additional information on N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide

Professional Introduction to N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide (CAS No: 1235392-49-0)

N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 1235392-49-0, this compound represents a unique structural motif that has been explored for its potential biological activities. The molecule's core structure features an oxadiazole ring system, which is a well-documented scaffold in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, the 3-methyl-1,2,4-oxadiazol-5-yl moiety contributes to the compound's distinct pharmacophoric properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the inherent bioactivity of heterocyclic compounds. The oxadiazole scaffold, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The presence of a methylphenoxy group in the molecule further enhances its potential by providing additional interactions with biological targets. This combination of structural features makes N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide a compelling subject for research into new drug candidates.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step involves the formation of the oxadiazole ring, which is typically achieved through cyclocondensation reactions. Subsequent modifications include the introduction of the methylphenoxy group and the amide moiety, which are critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity in these transformations.

Evaluation of the pharmacological properties of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide has revealed intriguing results that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in pain signaling and inflammation. The compound's ability to interact with these targets suggests that it may have therapeutic applications in conditions such as arthritis and neuropathic pain. Additionally, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential role in modulating other disease pathways.

The use of computational methods has played a crucial role in understanding the binding interactions of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide with biological targets. Molecular docking studies have provided insights into how the compound's structure aligns with receptors and enzymes at the atomic level. These studies have helped identify key residues that contribute to its binding affinity and have guided modifications to enhance its potency. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and optimize lead compounds for clinical development.

In conclusion, N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-2-(3-methylphenoxy)acetamide, identified by its CAS number 1235392-49-0, represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds promise for addressing unmet medical needs in various therapeutic areas.